Cas no 90182-46-0 ()

• CAS No: 90182-46-0
• MF: C₂₁H₂₁NO₃
• MW: 335.396
• CID: 2654558
• PubChem ID: 135687115

Chemical and Physical Properties

Names and Identifiers

• (3E)-3-[hydroxy(phenyl)methylidene]-6-pentyl-1H-quinoline-2,4-dione

Computed Properties

• Exact Mass: 335.152
• Monoisotopic Mass: 335.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Density: 1.222
• Boiling Point: 473.7°C at 760 mmHg
• Flash Point: 240.3°C
• Refractive Index: 1.618